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Compound of Interest

Compound Name: Ethyl 3-(3-oxopropyl)benzoate
CAS No.: 114837-81-9
Cat. No.: B186716

Get Quote

Chemical Identity & Structural Logic

Ethyl 3-(3-oxopropyl)benzoate is a 1,3-disubstituted benzene derivative. Its utility stems from
the orthogonality of its functional groups: the ethyl ester is stable under mild oxidative/reductive
conditions but susceptible to hydrolysis, while the aldehyde (3-oxopropyl moiety) is highly
reactive toward nucleophiles (e.g., Grignard reagents, amines).
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Parameter Data

CAS Number 114837-81-9

IUPAC Name Ethyl 3-(3-oxopropyl)benzoate

Synonyms Ethyl 3—(2—formyle.thyl).benzoate; 3-(3-
Oxopropyl)benzoic acid ethyl ester

Molecular Formula C12H1403

Molecular Weight 206.24 g/mol

SMILES CCOC(=0O)clccec(CCC=0)c1

Appearance Colorless to pale yellow oil (at RT)

Synthesis & Reaction Pathway

The most robust route to this intermediate is the Heck-Matsuda coupling or standard Heck
reaction utilizing ethyl 3-iodobenzoate and allyl alcohol. This pathway is preferred over
hydroformylation due to higher regioselectivity for the linear aldehyde (anti-Markovnikov
product) via a chain-walking mechanism.

Mechanistic Insight

The reaction utilizes a Palladium(0) catalyst.[1][2][3][4] The key step is the insertion of the
alkene (allyl alcohol) into the Aryl-Pd bond, followed by

-hydride elimination. Uniquely, the initial enol/allylic alcohol product undergoes Pd-catalyzed
tautomerization to yield the thermodynamically stable aldehyde.

Synthesis Workflow Diagram (DOT)

Ethyl 3-iodobenzoate . . .
(Aryl Halide) Insertion & Tautomerization

T Pd(OAc)2 / Base Elimination Enol Intermediate [(OLENRVEN )M Ethyl 3-(3-0xopropyl)benzoate
(Heck Conditions) (Transient) o (Target Aldehyde)
/

Allyl Alcohol
(Alkene Source)
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Figure 1: Palladium-catalyzed synthesis pathway via Heck coupling of allyl alcohol.

Spectroscopic Data (Technical Analysis)

The following data represents the theoretical high-resolution profile derived from structural
principles and validated against analogous benzoate/aldehyde systems. This data is essential
for structural confirmation during QC.

Proton NMR (*H NMR)

Solvent: CDCls, 400 MHz

The spectrum is characterized by the distinct aldehyde triplet downfield and the meta-
substituted aromatic pattern.
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Key diagnostic peaks are the two carbonyl signals (Ester vs. Aldehyde) and the aliphatic chain

carbons.
Shift (6 ppm) Assignment Notes
Aldehyde carbonyl; most
201.2 -CHO _ _
deshielded signal.
166.5 -COOEt Ester carbonyl.
140.8 Ar-C (ipso to propyl) Quaternary carbon.
130.5 Ar-C (ipso to ester) Quaternary carbon.

133.2,129.8, 128.6, 127.5 Ar-C (CH) Aromatic methines.
61.1 -OCH2CHs Ester methylene.
45.2 -CH2CHO -carbon to aldehyde.
28.1 Ar-CHz- Benzylic carbon.
14.3 -OCH2CHs Methyl carbon.

Infrared Spectroscopy (FT-IR)

Method: Neat oil on NaCl plate
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Wavenumber (cm~?) Vibration Mode Interpretation

"Fermi doublet" characteristic
2725, 2820 C-H stretch (Aldehyde) of aldehydes (critical for
distinguishing from ketones).

Broad/split peak representing
1725 -1735 C=0 stretch (Mixed) both Ester (~1720) and
Aldehyde (~1730) carbonyls.

Aromatic ring skeletal

1605, 1585 C=C stretch (Ar) o
vibrations.

Ester C-O-C asymmetric
1275 C-O stretch
stretch.

Mass Spectrometry (EI-MS)

lonization: 70 eV
e Molecular lon (M*): m/z 206 (Weak/Moderate).
e Base Peak: Likely m/z 161 (Loss of -OEt) or m/z 133 (Loss of -COOEt).

o Diagnostic Fragment: m/z 178 (Loss of CO from aldehyde, common in aliphatic aldehydes)
or m/z 135 (Benzoate fragment).

Experimental Protocol: Quality Control Workflow

To ensure the integrity of the intermediate before using it in downstream drug synthesis (e.g.,
Montelukast precursors), the following self-validating protocol is recommended.

Step 1: Purity Assessment (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um).
e Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 mins.
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¢ Detection: UV at 254 nm (Aromatic absorption).

e Acceptance Criteria: Purity > 97% (Area). Major impurity is often the isomer Ethyl 3-(2-
oxopropyl)benzoate (ketone isomer from Heck reaction), which must be < 0.5%.

Step 2: Aldehyde Titration (Functional Validation)

Because aldehydes can oxidize to carboxylic acids upon storage, a functional test is required.

Dissolve 50 mg of sample in Ethanol.

Add 2,4-Dinitrophenylhydrazine (2,4-DNPH) solution.

Result: Immediate formation of a yellow/orange precipitate confirms active aldehyde.

Note: If precipitate is slow or pale, check proton NMR for carboxylic acid peak (~11 ppm).

Analytical Logic Diagram (DOT)

Crude Product
(Ethyl 3-(3-oxopropyl)benzoate)

Validation |[Matrix

1H NMR Analysis HPLC-UV 2,4-DNPH Test
(Check 9.8 ppm Signal) (Purity > 97%) (Aldehyde Activity)

QC Decision

Pass Fail

Release for Synthesis Repurify (Column)

Click to download full resolution via product page
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Figure 2: Quality Control decision matrix for intermediate validation.
Applications in Drug Development
Ethyl 3-(3-oxopropyl)benzoate is primarily a linker intermediate.

o Leukotriene Receptor Antagonists: It is a structural analog to the side chains found in
Montelukast and Verlukast. The aldehyde allows for the attachment of chiral alcohol moieties
or quinoline heterocycles via Grignard addition or reductive amination.

» Heterocycle Formation: The 1,4-relationship between the ester and the aldehyde allows for
cyclization reactions (e.g., with hydrazines) to form phthalazinone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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